Cas no 924871-60-3 (<br>5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxyli c acid hydrazide)

• Product name: <br>5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxyli c acid hydrazide
• CAS No: 924871-60-3
• MF: C₁₃H₁₅N₃O₅
• MW: 293.275303125381
• CID: 3155196
• PubChem ID: 16767317

<br>5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxyli c acid hydrazide Chemical and Physical Properties

Names and Identifiers

• <br>5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxyli c acid hydrazide
• 5-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4,5-dihydroisoxazole-3-carbohydrazide
• 5-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4,5-dihydro-3-isoxazolecarbohydrazide
• CS-0325784
• 924871-60-3
• 5-((7-Methoxybenzo[d][1,3]dioxol-5-yl)methyl)-4,5-dihydroisoxazole-3-carbohydrazide
• AKOS005605021
• STK693387
• 5-[(7-METHOXY-2H-1,3-BENZODIOXOL-5-YL)METHYL]-4,5-DIHYDRO-1,2-OXAZOLE-3-CARBOHYDRAZIDE
• 5-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4,5-dihydro-1,2-oxazole-3-carbohydrazide

• Inchi： InChI=1S/C13H15N3O5/c1-18-10-3-7(4-11-12(10)20-6-19-11)2-8-5-9(16-21-8)13(17)15-14/h3-4,8H,2,5-6,14H2,1H3,(H,15,17)
• InChI Key： JZNNFLSJLRLHBK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 293.10117059Da
• Monoisotopic Mass: 293.10117059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 0.6

Additional information on <br>5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxyli c acid hydrazide

5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxylic acid hydrazide

5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxylic acid hydrazide is a complex organic compound with the CAS registry number 924871-60-3. This compound belongs to the class of hydrazides and is characterized by its unique structure, which includes a benzo[1,3]dioxole ring substituted with a methoxy group and a hydrazide moiety attached to an isoxazole ring. The compound has garnered attention in recent years due to its potential applications in drug discovery and materials science.

The molecular structure of 924871-60-3 is intriguing, featuring a benzo[1,3]dioxole ring system, which is known for its stability and aromaticity. The methoxy group at the 7-position of the benzo[1,3]dioxole ring introduces electron-donating effects, potentially influencing the compound's reactivity and pharmacokinetic properties. The hydrazide group attached to the isoxazole ring adds another layer of functionality, making this compound a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of 5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxylic acid hydrazide in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug design. The compound's unique structural features make it an ideal candidate for exploring various biological activities through medicinal chemistry approaches.

In addition to its pharmacological applications, 924871-60-3 has also been investigated for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its consideration in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxylic acid hydrazide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the preparation of the benzo[1,3]dioxole ring system through oxidation reactions and subsequent functionalization with the hydrazide moiety via nucleophilic substitution or coupling reactions. The optimization of reaction conditions has been a focus of recent research efforts to enhance yield and purity.

From an environmental perspective, understanding the degradation pathways of 924871-60-3 is crucial for assessing its ecological impact. Studies have shown that the compound undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxylic acid hydrazide (CAS No. 924871-60-3) is a multifaceted compound with significant potential across various scientific domains. Its structural complexity and functional versatility make it an invaluable tool for researchers in drug discovery, materials science, and environmental chemistry. As ongoing research continues to unravel its properties and applications, this compound is poised to play a pivotal role in advancing modern chemical sciences.